Cas no 88284-14-4 (3-Quinolinecarboxylic acid, 2-butoxy-)

• Product Name: 3-Quinolinecarboxylic acid, 2-butoxy-
• CAS No: 88284-14-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 638794
• PubChem ID: 60764662
• Update Time: 2025-04-19

3-Quinolinecarboxylic acid, 2-butoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2-butoxy-
• 2-butoxyquinoline-3-carboxylic acid

• Inchi： 1S/C14H15NO3/c1-2-3-8-18-13-11(14(16)17)9-10-6-4-5-7-12(10)15-13/h4-7,9H,2-3,8H2,1H3,(H,16,17)
• InChI Key： ATKHOKWXTUCWGI-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC2C=CC=CC=2N=1)CCCC

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų